Cas no 22400-26-6 (Cyanato)

Cyanato Properties

Names and Identifiers

• Cyanato
• λ²-azanylidenemethanone
• Isocyanato radical
• OCN(.)
• DTXSID00176936
• NCO radical
• CHEBI:29808
• 22400-26-6
• +Expand

• InChIKey： OWIKHYCFFJSOEH-UHFFFAOYSA-N
• Inchi： InChI=1S/CHNO/c2-1-3/h2H
• SMILES： N=C=O

Computed Properties

• Exact Mass: 43.00583
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 41.997989
• Heavy Atom Count: 3
• Complexity: 27.8
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1
• Topological Polar Surface Area: 18.1

Experimental Properties

• PSA: 44.02